![molecular formula C7H17Cl2N3O3S B6221041 1-chloro-3-[(piperazine-1-sulfonyl)amino]propan-2-ol hydrochloride CAS No. 2758005-10-4](/img/no-structure.png)
1-chloro-3-[(piperazine-1-sulfonyl)amino]propan-2-ol hydrochloride
Overview
Description
1-Chloro-3-[(piperazine-1-sulfonyl)amino]propan-2-ol hydrochloride, also known as 1-chloro-3-piperazine-1-sulfonylpropan-2-ol hydrochloride (CPSH), is a sulfonamide derivative of piperazine used in a variety of scientific research applications. It has been used in the synthesis of peptides, peptidomimetics, and other compounds, as well as in various biochemical and physiological studies. CPSH is a versatile reagent with a wide range of applications due to its unique chemical structure and properties.
Scientific Research Applications
CPSH has been used in a variety of scientific research applications, including the synthesis of peptides, peptidomimetics, and other compounds. It has also been used in various biochemical and physiological studies. CPSH has been used in the synthesis of peptides and peptidomimetics, as well as in the synthesis of other compounds. It has also been used in various biochemical and physiological studies, including studies of enzyme inhibition, protein-protein interactions, and receptor binding.
Mechanism of Action
The mechanism of action of CPSH is not fully understood. The exact mechanism of action is still being studied, but it is believed that CPSH acts as a sulfonamide inhibitor of enzymes, proteins, and receptors. CPSH is thought to act by blocking the active sites of enzymes, proteins, and receptors, preventing them from binding to their respective substrates. This inhibition of enzymatic activity and protein-protein interactions can lead to changes in the biochemical and physiological processes in the body.
Biochemical and Physiological Effects
CPSH has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, proteins, and receptors, leading to changes in biochemical and physiological processes. CPSH has also been shown to inhibit the growth of certain bacteria, fungi, and viruses. In addition, CPSH has been shown to have anti-inflammatory, anti-allergic, and anti-cancer effects.
Advantages and Limitations for Lab Experiments
CPSH is a versatile reagent that has a wide range of applications due to its unique chemical structure and properties. One of the main advantages of using CPSH in laboratory experiments is its ability to be used in a variety of applications. CPSH can be used in the synthesis of peptides, peptidomimetics, and other compounds, as well as in various biochemical and physiological studies. However, CPSH is not without its limitations. CPSH is a relatively unstable compound and is susceptible to hydrolysis, making it difficult to store and handle. In addition, CPSH is a relatively expensive reagent, making it cost-prohibitive for some laboratory experiments.
Future Directions
The potential applications of CPSH are far-reaching and still being explored. Some of the potential future directions for CPSH include:
• Development of new synthesis methods for the production of CPSH.
• Further investigation into the biochemical and physiological effects of CPSH.
• Testing of CPSH as a potential therapeutic agent for various diseases.
• Investigation of CPSH’s potential as an anti-cancer agent.
• Exploration of CPSH’s potential as an anti-inflammatory and anti-allergic agent.
• Investigation of CPSH’s potential as a drug delivery system.
• Development of new methods for the storage and handling of CPSH.
Conclusion
1-Chloro-3-[(piperazine-1-sulfonyl)amino]propan-2-ol hydrochloride (CPSH) is a versatile reagent with a wide range of applications due to its unique chemical structure and properties. It has been used in the synthesis of peptides, peptidomimetics, and other compounds, as well as in various biochemical and physiological studies. CPSH has been shown to have a variety of biochemical and physiological effects, including inhibition of enzyme activity, protein-protein interactions, and receptor binding. It has also been shown to have anti-inflammatory, anti-allergic, and anti-cancer effects. The potential future directions for CPSH are far-reaching and still being explored.
Synthesis Methods
CPSH is synthesized from piperazine-1-sulfonyl chloride and 1-chloropropan-2-ol in a two-step process. In the first step, the piperazine-1-sulfonyl chloride is reacted with 1-chloropropan-2-ol in aqueous solution to form 1-chloro-3-[(piperazine-1-sulfonyl)amino]propan-2-ol hydrochlorideiperazine-1-sulfonylpropan-2-ol. In the second step, the 1-chloro-3-[(piperazine-1-sulfonyl)amino]propan-2-ol hydrochlorideiperazine-1-sulfonylpropan-2-ol is treated with hydrochloric acid to form 1-chloro-3-[(piperazine-1-sulfonyl)amino]propan-2-ol hydrochlorideiperazine-1-sulfonylpropan-2-ol hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-chloro-3-[(piperazine-1-sulfonyl)amino]propan-2-ol hydrochloride involves the reaction of 1-chloro-2-propanol with piperazine-1-sulfonyl chloride followed by reduction of the resulting sulfonyl chloride with sodium borohydride.", "Starting Materials": [ "1-chloro-2-propanol", "piperazine-1-sulfonyl chloride", "sodium borohydride", "hydrochloric acid", "diethyl ether", "water" ], "Reaction": [ "1. Dissolve 1-chloro-2-propanol in diethyl ether and add piperazine-1-sulfonyl chloride.", "2. Add hydrochloric acid to the reaction mixture and stir for several hours at room temperature.", "3. Extract the product with diethyl ether and wash with water.", "4. Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent.", "5. Dissolve the resulting product in methanol and add sodium borohydride.", "6. Stir the reaction mixture at room temperature for several hours.", "7. Quench the reaction with water and extract the product with diethyl ether.", "8. Wash the organic layer with water and dry over anhydrous sodium sulfate.", "9. Evaporate the solvent and recrystallize the product from methanol/hydrochloric acid." ] } | |
CAS RN |
2758005-10-4 |
Molecular Formula |
C7H17Cl2N3O3S |
Molecular Weight |
294.2 |
Purity |
95 |
Origin of Product |
United States |
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